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Compound of Interest

Compound Name: s-Allylglycine

Cat. No.: B555423 Get Quote

For Immediate Reference: Essential Safety and Handling Information for s-Allylglycine

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals working with s-Allylglycine. Adherence to these procedures is

paramount to ensure a safe laboratory environment and the integrity of your research.

s-Allylglycine is an irritant, causing skin and serious eye irritation, and may cause respiratory

irritation.[1][2][3][4] Handle this compound with the utmost care and strictly follow the personal

protective equipment (PPE) guidelines outlined below.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure. The following table summarizes

the required and recommended PPE for handling s-Allylglycine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b555423?utm_src=pdf-interest
https://www.benchchem.com/product/b555423?utm_src=pdf-body
https://www.benchchem.com/product/b555423?utm_src=pdf-body
https://www.benchchem.com/product/b555423?utm_src=pdf-body
https://datasheets.scbt.com/sc-255236.pdf
https://www.benchchem.com/pdf/Allylglycine_as_a_Research_Tool_An_In_depth_Technical_Guide.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063703226659000000003390016900085906787/A454470_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH52177&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b555423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, polychloroprene,

butyl rubber).[5] Gloves should

be inspected for integrity

before each use.[3]

To prevent skin contact, as s-

Allylglycine is a known skin

irritant.[1][2][3][4]

Eye Protection
Safety glasses with side

shields or chemical goggles.[5]

To protect against dust

particles and splashes, as the

compound can cause serious

eye irritation.[1][2][3][4]

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher is required

when handling the powder

form. Use in a well-ventilated

area is mandatory.[1][6]

To prevent inhalation of dust,

which may cause respiratory

tract irritation.[1][2][3][4]

Body Protection

A standard laboratory coat is

required. An apron (e.g., PVC)

may be used for additional

protection during bulk handling

or transfers.[5]

To protect skin and clothing

from accidental spills.

Operational Plan: From Receipt to Disposal
A systematic approach to handling s-Allylglycine minimizes risk. The following workflow

outlines the key steps for safe management of this chemical within a laboratory setting.

Contingency

Receiving and Storage Preparation of SolutionsTransport to designated area Handling and UseUse in experiments

Waste Disposal

Collect waste
Emergency ProceduresSpill or Exposure
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Figure 1. High-level workflow for the safe handling of s-Allylglycine.

Step-by-Step Handling Protocol
Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Verify that the container is clearly labeled.

Storage: Store s-Allylglycine in a tightly sealed container in a cool, dry, and well-ventilated

area.[7] It should be stored away from strong oxidizing agents.[8]

Preparation for Use:

Before handling, ensure you are wearing all required PPE.

Work in a designated area, such as a chemical fume hood or a well-ventilated benchtop,

to minimize inhalation exposure.[1][6]

Avoid the formation of dust when handling the solid form.[1][6]

During Use:

Avoid all personal contact, including inhalation.[5]

Wash hands thoroughly with soap and water after handling.[1][6]

Do not eat, drink, or smoke in the area where s-Allylglycine is handled.[6]

Spill Management:

Minor Spills: For small spills of the solid, carefully sweep up the material, avoiding dust

generation, and place it in a sealed container for disposal.[6][7]

Major Spills: In the event of a large spill, evacuate the area and alert the appropriate

safety personnel.

Waste Disposal:
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All waste materials contaminated with s-Allylglycine must be disposed of as chemical

waste in accordance with local, state, and federal regulations.

Collect waste in a clearly labeled, sealed container. Do not dispose of s-Allylglycine
down the drain.[3]

Emergency Response Plan
Immediate and appropriate action is critical in the event of an exposure or spill.

Exposure Incident

Skin Contact Eye Contact Inhalation Ingestion

Immediately wash with plenty of soap and water.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Move person to fresh air.
Keep at rest in a position comfortable for breathing.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Medical Attention

Click to download full resolution via product page

Figure 2. Emergency response procedures for s-Allylglycine exposure.

First Aid Measures
After Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]

Remove any contaminated clothing.

After Eye Contact: Rinse cautiously with water for several minutes.[1] If present, remove

contact lenses if it is easy to do so and continue rinsing.[1] Seek medical attention.
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After Inhalation: Move the individual to fresh air and keep them at rest in a position that is

comfortable for breathing.[1] If breathing is difficult, provide oxygen.

After Ingestion: Rinse the mouth with water.[1] Never give anything by mouth to an

unconscious person.[1] Do not induce vomiting.[8]

Disposal Plan
Proper disposal is a critical final step in the safe handling of s-Allylglycine.

Solid Waste: Collect all solid s-Allylglycine waste and any materials used for cleaning up

spills (e.g., paper towels, absorbent pads) in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing s-Allylglycine should be collected in a labeled, sealed

container designated for chemical waste. Do not mix with other waste streams unless

compatibility has been confirmed.

Regulatory Compliance: All disposal must be carried out in strict accordance with all

applicable local, state, and federal regulations for chemical waste. Consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and to arrange for

waste pickup.

By adhering to these safety and logistical protocols, you can mitigate the risks associated with

handling s-Allylglycine and ensure a secure research environment for yourself and your

colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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